![molecular formula C17H15N5O3 B2525336 3-(hydroxymethyl)-5-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 2108270-49-9](/img/structure/B2525336.png)
3-(hydroxymethyl)-5-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
3-(hydroxymethyl)-5-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C17H15N5O3 and its molecular weight is 337.339. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research has delved into the synthesis and exploration of novel ring systems, such as the 7-methyl-3-hydroxypyrazolo[4,3-e]-1,3,4-oxadiazine, showcasing the interest in developing new compounds with potentially unique properties for further chemical and pharmacological investigation (Yuan & Chen Chao-jun, 2006).
Pharmacological Potential
Studies have assessed the computational and pharmacological potentials of 1,3,4-oxadiazole and pyrazole derivatives, investigating their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies underline the therapeutic potentials of such compounds, emphasizing the importance of structural modifications to enhance their biological activities (M. Faheem, 2018).
Material Science Applications
Research into the synthesis of fused and pendant pyrazole heterocyclic compounds from 5-amino-3-methyl-1-phenylpyrazole and their evaluation as fluorescent brightening agents for textiles highlights the material science applications of such compounds. These findings indicate the versatility of pyrazole derivatives in industrial applications beyond pharmacology (P. V. Tagdiwala & D. W. Rangnekar, 2007).
Anticancer Research
The discovery of apoptosis inducers for lung cancer cells among 5-benzyl-2-phenylpyrazolo[1,5-a]pyrazin-4,6(5H,7H)-dione derivatives signifies the ongoing search for novel anticancer agents. These studies contribute to understanding the molecular mechanisms of cancer cell death and identifying new therapeutic targets (Hong-Shui Lv et al., 2012).
Electrochemical Applications
Investigations into the electrochemical oxidation of catechol derivatives in the presence of pyrazolone compounds as nucleophiles explore the synthesis and characterization of organic compounds via green methods. This research underscores the potential environmental benefits and applications of such chemical processes in synthesizing medically relevant materials (H. R. L. Zhad et al., 2012).
Properties
IUPAC Name |
3-(hydroxymethyl)-5-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O3/c1-11-18-19-14(25-11)9-21-7-8-22-16(17(21)24)13(10-23)15(20-22)12-5-3-2-4-6-12/h2-8,23H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFLMXOMSTAXPFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)CN2C=CN3C(=C(C(=N3)C4=CC=CC=C4)CO)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.